Cas no 2138400-57-2 (6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexanenitrile)

• Product Name: 6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexanenitrile
• CAS No: 2138400-57-2
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 5985267
• PubChem ID: 165954454
• Update Time: 2025-10-10

6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexanenitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexanenitrile
• EN300-1112646
• 2138400-57-2

• Inchi： 1S/C10H16N4/c1-9-10(12)8-13-14(9)7-5-3-2-4-6-11/h8H,2-5,7,12H2,1H3
• InChI Key： BAMVJEMDHQDHDQ-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C=N1)N)CCCCCC#N

Computed Properties

• Exact Mass: 192.137496527g/mol
• Monoisotopic Mass: 192.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.6Ų

Additional information on 6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexanenitrile

Comprehensive Overview of 6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexanenitrile (CAS No. 2138400-57-2)

6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexanenitrile (CAS No. 2138400-57-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazole and nitrile functional groups, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, combining a 4-amino-5-methyl-1H-pyrazole moiety with a hexanenitrile chain, offers exceptional reactivity and adaptability for further chemical modifications.

The growing interest in 6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexanenitrile is driven by its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are exploring its role in targeting specific enzymatic pathways, making it a valuable candidate for treating chronic diseases. Additionally, its nitrile group enhances its utility in click chemistry and bioconjugation, aligning with the rising demand for modular synthetic approaches in biotechnology.

In the context of sustainability and green chemistry, 6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexanenitrile is being investigated for its compatibility with eco-friendly synthetic protocols. The compound's stability under mild reaction conditions makes it suitable for use in catalytic processes, reducing the need for hazardous reagents. This aligns with the global shift toward environmentally conscious manufacturing practices, a topic frequently searched by professionals in the chemical industry.

From a commercial perspective, the demand for 6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexanenitrile is rising due to its scalability and cost-effectiveness. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its CAS No. 2138400-57-2 serves as a critical identifier for procurement and regulatory compliance, ensuring transparency in the supply chain.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexanenitrile, ensuring purity and consistency. These methods are essential for quality control, particularly in pharmaceutical applications where impurities can significantly impact efficacy and safety. The compound's spectral data and chromatographic profiles are well-documented, facilitating its adoption in high-throughput screening and combinatorial chemistry.

Looking ahead, 6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexanenitrile is poised to play a pivotal role in advancing synthetic methodologies and therapeutic innovations. Its multifunctional design and compatibility with cutting-edge technologies position it as a key player in the evolving landscape of chemical research. As interest in personalized medicine and targeted therapies grows, this compound is likely to remain at the forefront of scientific exploration.